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Compound of Interest

Compound Name: Ac-DEVD-AFC

Cat. No.: B1330964 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling of Ac-
DEVD-AFC (N-Acetyl-L-α-aspartyl-L-α-glutamyl-L-valyl-N-[2-oxo-4-(trifluoromethyl)-2H-1-

benzopyran-7-yl]-L-α-asparagine), a fluorogenic substrate for caspase-3. Adherence to these

guidelines is critical for ensuring laboratory safety and maintaining the integrity of your

research.

Personal Protective Equipment (PPE)
When handling Ac-DEVD-AFC in its powdered form or in solution, the following personal

protective equipment is mandatory to prevent contact with skin, eyes, and clothing.[1][2]

PPE Category Item Specification

Eye and Face Protection Safety Goggles Tight-sealing

Face Shield
To be worn in conjunction with

safety goggles

Hand Protection Gloves
Nitrile or other chemically

resistant gloves

Body Protection Laboratory Coat Standard laboratory coat
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Operational Plan: From Receipt to Disposal
This step-by-step guide outlines the complete lifecycle of Ac-DEVD-AFC in the laboratory,

ensuring safe and efficient use.

Receiving and Inspection
Upon receipt, visually inspect the package for any signs of damage or leakage.

Verify that the product name and quantity match the order.

The product is typically shipped at room temperature.[3]

Storage
Store the lyophilized powder at -20°C in a dry, dark place.[1][3][4][5][6]

Once reconstituted in DMSO, it is recommended to store the solution in small aliquots at

-20°C to avoid multiple freeze-thaw cycles.[4][6]

Protect from light.[6]

Reconstitution and Handling
Preparation:

Before opening the vial, briefly centrifuge it to ensure the powder is at the bottom.

Reconstitute the lyophilized powder in high-quality, anhydrous DMSO to the desired stock

concentration.[4][5][6]

Handling:

All handling of the powdered form and concentrated stock solutions should be conducted

in a chemical fume hood.

Avoid creating dust or aerosols.[2]

Do not eat, drink, or smoke when handling the compound.[1]
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Wash hands thoroughly after handling.[2]

Experimental Use
Follow established laboratory protocols for caspase-3 assays.

The working concentration of Ac-DEVD-AFC is typically in the micromolar range.

Disposal Plan
Proper disposal of Ac-DEVD-AFC and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Unused Product: Dispose of unused Ac-DEVD-AFC as chemical waste in accordance with

local, state, and federal regulations. Do not discard it down the drain.[1]

Contaminated Materials:

All disposable materials that have come into contact with Ac-DEVD-AFC, such as pipette

tips, tubes, and gloves, should be collected in a designated, labeled hazardous waste

container.

Treat liquid waste containing Ac-DEVD-AFC as chemical waste.

Spill Cleanup:

In case of a spill, wear appropriate PPE.

Cover the spill with an inert absorbent material.

Collect the absorbed material into a sealed container for hazardous waste disposal.

Clean the spill area with a suitable laboratory detergent and water.

Quantitative Data Summary
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Parameter Value Source

Storage Temperature

(Lyophilized)
-20°C [1][3][4][5][6]

Storage Temperature (in

DMSO)
-20°C [4][6]

Solubility Soluble in DMSO [6]

Experimental Protocol: Reconstitution of Ac-DEVD-
AFC
This protocol provides a general guideline for the reconstitution of lyophilized Ac-DEVD-AFC.

Materials:

Vial of Ac-DEVD-AFC (lyophilized powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Micropipettes and sterile, nuclease-free tips

Vortex mixer

Microcentrifuge tubes for aliquoting

Procedure:

Allow the vial of Ac-DEVD-AFC to equilibrate to room temperature before opening.

Briefly centrifuge the vial to collect all the powder at the bottom.

Carefully open the vial in a chemical fume hood.

Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired stock

concentration (e.g., 10 mM).
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Gently vortex the vial until the powder is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes in microcentrifuge tubes.

Label the aliquots clearly with the compound name, concentration, and date of preparation.

Store the aliquots at -20°C, protected from light.

Visual Workflow
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Ac-DEVD-AFC Safe Handling and Disposal Workflow

Receiving & Storage

Handling & Use

Disposal

Receive Shipment

Inspect Package

Store at -20°C

Reconstitute in Fume Hood

Wear Full PPE

Aliquot Stock Solution

Perform Experiment

Collect Contaminated Waste

Segregate Waste Streams

Dispose as Hazardous Waste

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1330964?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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